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This guide provides a comprehensive technical overview of 2-Hexyl-1,3-dioxolane, a
heterocyclic acetal of interest to researchers, scientists, and professionals in drug development
and fine chemical synthesis. This document delves into its fundamental chemical and physical
properties, synthesis methodologies, applications, and toxicological profile, offering field-proven
insights into its scientific and practical relevance.

Core Chemical Identity and Properties

2-Hexyl-1,3-dioxolane, also known by synonyms such as Heptanal ethylene glycol acetal, is
an organic compound characterized by a five-membered dioxolane ring with a hexyl substituent
at the C2 position.[1] This structure is formed from the reaction of heptanal and ethylene glycol.
The presence of the acetal functional group makes it stable under neutral to basic conditions, a
key property exploited in organic synthesis.

Molecular Formula and Weight

The chemical formula for 2-Hexyl-1,3-dioxolane is CoH1s02.[2] Its calculated molecular weight
is 158.24 g/mol .[1][2]
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Physicochemical Data Summary

The key physicochemical properties of 2-Hexyl-1,3-dioxolane are summarized in the table
below for easy reference. These parameters are critical for designing experimental conditions,
predicting its behavior in various matrices, and assessing its environmental fate.

Property Value Source

IUPAC Name 2-hexyl-1,3-dioxolane PubChem[1]

CAS Number 1708-34-5 ChemicalBook][3]

Molecular Formula CoH1502 PubChem[1]

Molecular Weight 158.24 g/mol PubChem[1][2]

Boiling Point 201-203 °C ChemicalBook][3]

Density 0.955 g/cm? ChemicalBook][3]

LogP (o/w) 2.630-2.7 ChemicalBook[3], PubChem[1]
Odor Profile Fresh, green, oily, fatty ChemicalBook][3]

SMILES CCcCcccecelocceol PubChem([1]

Synthesis of 2-Hexyl-1,3-dioxolane: Acetalization

The primary route for synthesizing 2-Hexyl-1,3-dioxolane is through the acid-catalyzed
acetalization of heptanal with ethylene glycol.[4] This reaction is a cornerstone of carbonyl
chemistry, often employed to protect the aldehyde functional group during multi-step syntheses.

Reaction Mechanism and Causality

The formation of the cyclic acetal is a reversible equilibrium reaction.[2] The mechanism
involves the protonation of the carbonyl oxygen of heptanal by an acid catalyst, which
increases the electrophilicity of the carbonyl carbon. This is followed by a nucleophilic attack
from one of the hydroxyl groups of ethylene glycol to form a hemiacetal intermediate.
Subsequent protonation of the hemiacetal's hydroxyl group and elimination of a water
molecule, followed by an intramolecular cyclization by the second hydroxyl group, yields the
stable 1,3-dioxolane ring.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b161909/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-hexyl-1-3-dioxolane
https://www.chemicalbook.com/synthesis/2-hexyl-1-decanol.htm
https://patents.google.com/patent/WO2008043947A1/en
https://www.chemicalbook.com/synthesis/2-hexyl-1-decanol.htm
https://www.chemicalbook.com/synthesis/2-hexyl-1-decanol.htm
https://pdf.benchchem.com/8529/An_In_depth_Technical_Guide_to_the_Basic_Principles_of_Acetal_Formation_with_Ethylene_Glycol.pdf
https://patents.google.com/patent/WO2008043947A1/en
https://patents.google.com/patent/WO2008043947A1/en
https://patents.google.com/patent/WO2008043947A1/en
https://www.chemicalbook.com/synthesis/2-hexyl-1-decanol.htm
https://patents.google.com/patent/WO2008043947A1/en
https://www.chemicalbook.com/synthesis/2-hexyl-1-decanol.htm
https://www.benchchem.com/product/b161909/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-hexyl-1-3-dioxolane
https://www.benchchem.com/product/b161909/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-hexyl-1-3-dioxolane
https://www.researchgate.net/figure/Reaction-scheme-of-heptanal-acetalization-with-ethylene-glycol-giving_fig9_358456092
https://pdf.benchchem.com/8529/An_In_depth_Technical_Guide_to_the_Basic_Principles_of_Acetal_Formation_with_Ethylene_Glycol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161909?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

To ensure a high yield, the equilibrium must be shifted toward the product side. This is typically
achieved by removing water as it is formed, often through azeotropic distillation using a Dean-
Stark apparatus. The choice of an acid catalyst is also crucial; common catalysts include p-
toluenesulfonic acid (PTSA), sulfuric acid, or acidic resins.

Synthesis Workflow Diagram

The following diagram illustrates the logical flow of the synthesis process.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161909?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Heptanal

Reactants & Catalyst

' Ethylene Glycol '

Acid Catalyst (e.g., PTSA))

-

A4 A4

Reactiorn Process

(e.g., Toluene)

(Reaction Vessel with So

Ivent

' Heating to Reflux '

A4

A

After reaction completion

é Work-up & Purification A

Quenching
(e.g., NaHCO:s solution)

Y Y
(De&c;‘?é?r;:mpgszla)tus) E_iquid-Liquid ExtractiorD
o )

Y

Drying Organic Layer

(e.g., MgSO0a)
Y
(Distillation or Chromatographa
o J
2-Hexyl-1,3-dioxolane
© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161909?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

2-Hexyl-1,3-dioxolane .
o Tox1c010g1cal Assessmem
Skin Sensitization Reproductive Toxicity Repeated Dose Toxicity Phototoxicity

Finding Finding Finding Fnd ing Finding

/ / Results & Conclusions &( \
Y
Considered a skin sensitizer (Cat 1).
(No concern for genotoxic potenual) ( NESIL = 2700 pgicm? ) (Exposure is below the TTC) (Exposure is below the TTC) (Not expected to be phototoxnc)

Click to download full resolution via product page
Caption: Toxicological evaluation summary for 2-Hexyl-1,3-dioxolane.

It is crucial to handle this compound in accordance with its Safety Data Sheet (SDS), using
appropriate personal protective equipment (PPE) to avoid skin contact.

Conclusion

2-Hexyl-1,3-dioxolane is a well-characterized compound with the molecular formula CoH1s02
and a molecular weight of 158.24 g/mol . Its synthesis via acid-catalyzed acetalization is a
standard and efficient chemical transformation. While its primary commercial application is in
the fragrance industry, its underlying chemical nature as a cyclic acetal makes it a useful model
compound and potential protecting group for professionals in organic synthesis and drug
development. Its toxicological profile is well-documented, with skin sensitization being the
primary hazard to consider during handling. This guide provides the foundational technical
knowledge required for the safe and effective use of 2-Hexyl-1,3-dioxolane in a research and
development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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